TPPU
TPPU
Soluble epoxide hydrolase (sEH) converts epoxides to their corresponding diols. Inhibitors of sEH have anti-inflammatory, anti-hypertensive, neuroprotective, and cardioprotective effects. TPPU is a potent inhibitor of both human and mouse sEH (IC50 = 3.7 and 2.8 nM, respectively). The pharmacokinetics of this compound are dramatically superior to those of the 1-adamantylurea based inhibitors, like AUDA.
Brand Name:
Vulcanchem
CAS No.:
1222780-33-7
VCID:
VC0088620
InChI:
InChI=1S/C16H20F3N3O3/c1-2-14(23)22-9-7-12(8-10-22)21-15(24)20-11-3-5-13(6-4-11)25-16(17,18)19/h3-6,12H,2,7-10H2,1H3,(H2,20,21,24)
SMILES:
CCC(=O)N1CCC(CC1)NC(=O)NC2=CC=C(C=C2)OC(F)(F)F
Molecular Formula:
C16H20F3N3O3
Molecular Weight:
359.34 g/mol
TPPU
CAS No.: 1222780-33-7
Cat. No.: VC0088620
Molecular Formula: C16H20F3N3O3
Molecular Weight: 359.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Soluble epoxide hydrolase (sEH) converts epoxides to their corresponding diols. Inhibitors of sEH have anti-inflammatory, anti-hypertensive, neuroprotective, and cardioprotective effects. TPPU is a potent inhibitor of both human and mouse sEH (IC50 = 3.7 and 2.8 nM, respectively). The pharmacokinetics of this compound are dramatically superior to those of the 1-adamantylurea based inhibitors, like AUDA. |
|---|---|
| CAS No. | 1222780-33-7 |
| Molecular Formula | C16H20F3N3O3 |
| Molecular Weight | 359.34 g/mol |
| IUPAC Name | 1-(1-propanoylpiperidin-4-yl)-3-[4-(trifluoromethoxy)phenyl]urea |
| Standard InChI | InChI=1S/C16H20F3N3O3/c1-2-14(23)22-9-7-12(8-10-22)21-15(24)20-11-3-5-13(6-4-11)25-16(17,18)19/h3-6,12H,2,7-10H2,1H3,(H2,20,21,24) |
| Standard InChI Key | AAJMQTLFRTZCJK-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1CCC(CC1)NC(=O)NC2=CC=C(C=C2)OC(F)(F)F |
| Canonical SMILES | CCC(=O)N1CCC(CC1)NC(=O)NC2=CC=C(C=C2)OC(F)(F)F |
| Appearance | Assay:≥98%A crystalline solid |
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